Cas no 2375268-01-0 (FC(F)(F)N1N=CC(=C1)S(=O)(=O)Cl)

The compound FC(F)(F)N1N=CC(=C1)S(=O)(=O)Cl is a fluorinated sulfonyl chloride derivative with a heterocyclic structure, incorporating a trifluoromethyl-substituted triazole moiety. This reactive intermediate is particularly valuable in organic synthesis and pharmaceutical chemistry due to its electrophilic sulfonyl chloride group, which facilitates efficient sulfonylation reactions. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it useful in the development of bioactive molecules. Its high reactivity and selectivity under mild conditions allow for precise functionalization of target substrates. The compound is typically handled under inert conditions due to its sensitivity to moisture.
FC(F)(F)N1N=CC(=C1)S(=O)(=O)Cl structure
2375268-01-0 structure
Product Name:FC(F)(F)N1N=CC(=C1)S(=O)(=O)Cl
CAS No:2375268-01-0
MF:C4H2ClF3N2O2S
MW:234.584088802338
CID:4787053
Update Time:2025-06-07

FC(F)(F)N1N=CC(=C1)S(=O)(=O)Cl Chemical and Physical Properties

Names and Identifiers

    • FC(F)(F)N1N=CC(=C1)S(=O)(=O)Cl
    • 1-(Trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride
    • Inchi: 1S/C4H2ClF3N2O2S/c5-13(11,12)3-1-9-10(2-3)4(6,7)8/h1-2H
    • InChI Key: YJUPDUAJHYRGDC-UHFFFAOYSA-N
    • SMILES: ClS(C1C=NN(C(F)(F)F)C=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 285
  • XLogP3: 1.4
  • Topological Polar Surface Area: 60.3

FC(F)(F)N1N=CC(=C1)S(=O)(=O)Cl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7444224-100mg
1-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride
2375268-01-0 95.0%
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Enamine
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Enamine
EN300-7444224-1000mg
1-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride
2375268-01-0 95.0%
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Enamine
EN300-7444224-2500mg
1-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride
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$1930.0 2022-02-28
Enamine
EN300-7444224-5000mg
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Enamine
EN300-7444224-10000mg
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$4237.0 2022-02-28
Enamine
EN300-7444224-0.05g
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Enamine
EN300-7444224-0.1g
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